Cas no 2034536-31-5 (1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea)

1-(Oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea is a synthetic urea derivative featuring a tetrahydropyran (oxane) and thiophene methyl substituent. This compound is of interest in medicinal chemistry and drug discovery due to its hybrid heterocyclic structure, which may enhance binding affinity and pharmacokinetic properties. The oxan-4-yl group contributes to improved solubility and metabolic stability, while the thiophene moiety offers potential for π-stacking interactions and modulation of electronic properties. Its well-defined molecular architecture makes it a valuable intermediate for the development of biologically active molecules, particularly in targeting enzyme inhibition or receptor modulation. The compound’s structural versatility allows for further functionalization, supporting diverse research applications.
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea structure
2034536-31-5 structure
Product Name:1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
CAS No:2034536-31-5
MF:C11H16N2O2S
MW:240.321941375732
CID:5352592
Update Time:2025-05-24

1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(tetrahydro-2H-pyran-4-yl)-3-(thiophen-3-ylmethyl)urea
    • 1-(oxan-4-yl)-3-(thiophen-3-ylmethyl)urea
    • 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
    • Inchi: 1S/C11H16N2O2S/c14-11(12-7-9-3-6-16-8-9)13-10-1-4-15-5-2-10/h3,6,8,10H,1-2,4-5,7H2,(H2,12,13,14)
    • InChI Key: VPWXDXGBDLFGJL-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CNC(NC1CCOCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 232
  • XLogP3: 1
  • Topological Polar Surface Area: 78.6

1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6089-9711-2μmol
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
2μmol
$85.5 2023-09-09
Life Chemicals
F6089-9711-5μmol
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
5μmol
$94.5 2023-09-09
Life Chemicals
F6089-9711-10μmol
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
10μmol
$103.5 2023-09-09
Life Chemicals
F6089-9711-20μmol
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
20μmol
$118.5 2023-09-09
Life Chemicals
F6089-9711-1mg
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
1mg
$81.0 2023-09-09
Life Chemicals
F6089-9711-2mg
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
2mg
$88.5 2023-09-09
Life Chemicals
F6089-9711-3mg
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
3mg
$94.5 2023-09-09
Life Chemicals
F6089-9711-4mg
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
4mg
$99.0 2023-09-09
Life Chemicals
F6089-9711-5mg
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
5mg
$103.5 2023-09-09
Life Chemicals
F6089-9711-10mg
1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
2034536-31-5
10mg
$118.5 2023-09-09

1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea Related Literature

Additional information on 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea

Research Brief on 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea (CAS: 2034536-31-5): Recent Advances and Applications

The compound 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea (CAS: 2034536-31-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique oxane and thiophene moieties, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a versatile scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis of 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea, highlighting its high yield and purity under mild reaction conditions. The researchers employed a one-pot urea formation strategy, which significantly improved the scalability of the compound for preclinical studies. The study also reported its stability under physiological conditions, making it a viable candidate for further development.

Pharmacological evaluations have revealed that 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated its ability to modulate key signaling cascades, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the treatment of chronic inflammatory diseases and certain cancers.

Further mechanistic studies, published in Bioorganic & Medicinal Chemistry Letters, explored the binding interactions of this urea derivative with its biological targets. Molecular docking simulations and X-ray crystallography data revealed that the oxane ring and thiophene moiety play critical roles in stabilizing the ligand-protein complex. These insights are instrumental in guiding the design of next-generation analogs with enhanced potency and selectivity.

In addition to its therapeutic potential, 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea has also been investigated for its utility in chemical biology tools. A recent preprint on bioRxiv described its use as a fluorescent probe for detecting enzymatic activity in live cells, leveraging the thiophene group's intrinsic fluorescence properties. This application opens new avenues for real-time monitoring of biochemical processes in disease models.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea. Preliminary in vivo studies indicate moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation techniques to address these limitations.

In conclusion, 1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea represents a multifaceted compound with significant potential in drug discovery and chemical biology. Ongoing research aims to elucidate its full therapeutic scope and overcome existing challenges, paving the way for its translation into clinical applications. The compound's unique structural features and promising biological activities make it a compelling subject for future investigations in the field.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.